Cas no 2221812-13-9 (2,3-Difluoro-1-methoxy-4-(methylsulfanyl)benzene)

2,3-Difluoro-1-methoxy-4-(methylsulfanyl)benzene structure
2221812-13-9 structure
Product Name:2,3-Difluoro-1-methoxy-4-(methylsulfanyl)benzene
CAS No:2221812-13-9
MF:C8H8F2OS
MW:190.210328102112
CID:5073972
Update Time:2023-08-25

2,3-Difluoro-1-methoxy-4-(methylsulfanyl)benzene Chemical and Physical Properties

Names and Identifiers

    • 2,3-Difluoro-1-methoxy-4-(methylsulfanyl)benzene
    • Inchi: 1S/C8H8F2OS/c1-11-5-3-4-6(12-2)8(10)7(5)9/h3-4H,1-2H3
    • InChI Key: MUHMWSBMMFHNRZ-UHFFFAOYSA-N
    • SMILES: S(C)C1C=CC(=C(C=1F)F)OC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 145
  • XLogP3: 2.6
  • Topological Polar Surface Area: 34.5

2,3-Difluoro-1-methoxy-4-(methylsulfanyl)benzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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2,3-Difluoro-1-methoxy-4-(methylsulfanyl)benzene
2221812-13-9 95%
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